Cas no 40623-75-4 (AA-AMPSA)

• Product Name: AA-AMPSA
• CAS No: 40623-75-4
• MF: C₁₀H₁₇NO₆S
• MW: 279.310082197189
• CID: 55259
• Update Time: 2026-05-14

AA-AMPSA Chemical and Physical Properties

Names and Identifiers

• AA-AMPSA
• 2-acrylamido-2-methylpropanesulfonic acid-acrylic acid copolymer
• 2-Propenoic acid polymer with 2-methyl-2-[(1-oxo-2-propenyl)amino]-1-propanesulfonic acid
• Sulfonated Polyacrylic Acid Copolymer
• Acrylic acid-2-acrylamido-2-methyl propyl sulfonic acid copolymer
• 2-(prop-2-enoylamino)butane-2-sulfonic acid
• AC1L1Y14
• ACRYLAMIDOMETHYL PROPANE SULFONIC ACID COPOLYMER
• ACRYLIC ACID
• Acrylic acid AMPS copolymer
• AMPS
• AMPS()
• Calgon AA-AMPSA
• Calgon O 15924J
• SCR 100 (surfactant)
• Therma-thin DP
• Acrylic Acid-2-Acrylamido-2-Methylpropane Sulfonic Acid Copolymer (AA/AMPS)
• AA/AMPS

• Inchi： InChI=1S/C7H13NO4S.C3H4O2/c1-4-6(9)8-7(3,5-2)13(10,11)12;1-2-3(4)5/h4H,1,5H2,2-3H3,(H,8,9)(H,10,11,12);2H,1H2,(H,4,5)
• InChI Key： YVDXQYOOUXSXMU-UHFFFAOYSA-N
• SMILES： C=CC(=O)O.C=CC(NC(S(=O)(O)=O)(C)CC)=O

Computed Properties

• Exact Mass: 279.07771
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellowish transparent viscous liquid
• PSA: 120.77
• Solubility: Soluble in water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials